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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with available information regarding the in vivo toxicity and adverse effects of PS-

1145. The following content is based on publicly accessible preclinical data.

Frequently Asked Questions (FAQs)
Q1: What is the known in vivo toxicity profile of PS-1145?

A: Comprehensive in vivo toxicity studies detailing the LD50 (median lethal dose) or MTD

(maximum tolerated dose) of PS-1145 are not readily available in published scientific literature.

Preclinical research has primarily focused on the compound's efficacy in disease models rather

than formal toxicology.

Q2: Are there any reported adverse effects from in vivo studies?

A: One study in male Wistar rats with 7,12-dimethylbenz[α]anthracene (DMBA)-induced skin

tumors reported the intravenous administration of PS-1145 at a dose of 50 mg/kg.[1] This study

focused on the anti-tumor effects, such as enhanced apoptosis, and did not report any specific

systemic adverse effects.[1] Another study involved the direct intracerebroventricular (icv)

injection of PS-1145 in rats to investigate its anti-inflammatory effects in the brain.[2] This

localized administration route is not indicative of systemic toxicity.

Q3: What is the primary mechanism of action for PS-1145 that could be linked to potential

toxicity?
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A: PS-1145 is a potent inhibitor of IκB kinase (IKK), which is a key component of the NF-κB

signaling pathway.[1][3][4] The NF-κB pathway is crucial for regulating immune and

inflammatory responses, cell proliferation, and apoptosis.[5] Inhibition of this pathway could

potentially lead to immunosuppression or other off-target effects.

Q4: What should I do if I plan to use PS-1145 in my in vivo experiments?

A: Due to the limited publicly available safety data, it is crucial to conduct preliminary dose-

range finding studies in your specific animal model to determine the MTD. Careful monitoring

for any clinical signs of toxicity is highly recommended.

Quantitative Data Summary
Published literature lacks comprehensive quantitative data on the in vivo toxicity of PS-1145.

The table below summarizes the limited available information from a preclinical efficacy study.

Animal
Model

Compound
Dosing
Route

Dose
Reported
Effects

Source

Male Wistar

rats with

DMBA-

induced skin

tumor

PS-1145
Intravenous

(i.v.)
50 mg/kg

Enhanced

tumor cell

apoptosis. No

adverse

effects

reported.

[1]

Experimental Protocols
General Protocol for an In Vivo Efficacy and Preliminary Toxicity Study (Based on available

data)

This protocol is a generalized representation and should be adapted for specific research

needs.

Animal Model: Male Wistar rats.
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Compound Preparation: PS-1145 is dissolved in a suitable vehicle. For in vivo use, a

formulation with DMSO, PEG300, Tween 80, and water has been described.[1]

Administration: Intravenous (i.v.) injection.

Dosage: A starting dose of 50 mg/kg can be considered based on the published efficacy

study.[1] However, a dose-escalation study is recommended to determine the MTD.

Monitoring:

Tumor Growth: For oncology studies, measure tumor volume regularly.

Clinical Observations: Daily monitoring for any signs of distress, changes in behavior, or

weight loss.

Histopathology: At the end of the study, major organs should be collected for

histopathological analysis to identify any potential tissue damage.

Blood Analysis: Collection of blood samples for complete blood count (CBC) and serum

chemistry to assess organ function.
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Caption: Mechanism of action of PS-1145 in the NF-κB signaling pathway.
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Caption: A general experimental workflow for in vivo evaluation of a compound like PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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